7,8-Dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one

• IUPAC Name: 7,8-dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one
• InChI: InChI=1S/C22H24N2O2/c1-16-8-9-20-18(14-21(25)26-22(20)17(16)2)15-23-10-12-24(13-11-23)19-6-4-3-5-7-19/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: KZOZFXZMEJSPQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=CC(=O)O2)CN3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

“7,8-Dimethyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one” is a chemical compound. It is a part of a class of compounds known as coumarins, which are very important structural motifs that occur widely in natural products. Coumarin-based piperazine nuclides have been the focus of considerable attention in drug discovery.

Synthesis Analysis

A series of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-one were synthesized by the reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes by using sodium cyanoborohydride in methanol. The newly synthesized compounds were purified and their structures were characterized by IR, 1 H NMR, 13 C NMR, and mass spectroscopy.

Molecular Structure Analysis

The molecular structure of these compounds was characterized using various spectroscopic techniques such as IR, 1 H NMR, 13 C NMR, and mass spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include reductive amination of 7-methoxy-3-phenyl-4-(3-piperizin-1-yl-propaxy)chromen-2-one with different substituted aromatic aldehydes.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds were characterized using various techniques. For instance, the yield was 57%; m.p: 162–165 °C; IR Ranges (ATR, cm−1); N–H stretch: 3481.78, C–H aromatic: 3038.96, C–H aliphatic: 2809.86, C–H aliphatic bend (CH2): 1433.42, C=C stretch: 1601.73, C–N aromatic: 1233.37.

Scientific Research Applications

Antiviral Studies

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Antimicrobial Activity

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Cancer Treatment

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Treatment of Myocardial Interaction

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Antidepressant

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Future Directions

The future directions for the research on these compounds could involve further exploration of their potential therapeutic applications. The compounds exhibited significant antibacterial and antifungal activity as that of standards. Therefore, they could be potential candidates for the development of new antimicrobial drugs.